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Introduction
Yttrium-90 (⁹⁰Y), a pure high-energy beta-emitter with a half-life of 64.1 hours, is a radionuclide

of significant interest for therapeutic applications in nuclear medicine, particularly in

radioimmunotherapy.[1][2] It is obtained from the decay of its parent isotope, Strontium-90

(⁹⁰Sr), which has a much longer half-life of 28.8 years.[1] The effective separation of ⁹⁰Y from

⁹⁰Sr is crucial to ensure the purity of the final radiopharmaceutical product, as ⁹⁰Sr is highly

toxic.[3] Yttrium carbonate plays a role in various chemical separation techniques aimed at

achieving high-purity ⁹⁰Y. These methods often involve precipitation or dissolution in carbonate

media to exploit the differing chemical properties of yttrium and strontium. This document

provides detailed application notes and protocols for researchers, scientists, and drug

development professionals on the use of yttrium carbonate and carbonate media in the

separation of radioactive isotopes.

Separation Principles
The separation of ⁹⁰Y from ⁹⁰Sr in carbonate systems is based on the differential solubility and

complex-forming abilities of yttrium and strontium ions in carbonate solutions. While strontium

can be precipitated as strontium carbonate, yttrium can form soluble carbonate complexes

under certain conditions. This chemical distinction allows for their separation through methods

like precipitation, solvent extraction, and ion-exchange chromatography.
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Experimental Protocols
Protocol 1: Solvent Extraction of ⁹⁰Y from ⁹⁰Sr in
Carbonate Media
This protocol describes a method for separating ⁹⁰Y from ⁹⁰Sr using solvent extraction from an

alkaline carbonate solution. This method is presented as a "green alternative" to other

separation techniques.[1][4]

Objective: To achieve a high separation factor for Yttrium-90 from Strontium-90.

Materials:

Yttrium oxide (Y₂O₃) or a solution containing ⁹⁰Y

Strontium salt solution containing ⁹⁰Sr

Potassium carbonate (K₂CO₃)

8-hydroxyquinoline (8-HQ) or 2,3-dihydroxynaphthalene (2,3-DHN) as extracting agents

Butyl acetate (BuAc) or 2-nitrotoluene as the organic solvent

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Arsenazo III for spectrophotometric determination of yttrium

Liquid scintillation counter for radioactive measurements

Procedure:

Preparation of Aqueous Phase:

Prepare a 0.5 M K₂CO₃ aqueous solution.

If starting with solid yttrium, dissolve yttrium oxide in the K₂CO₃ solution to create a stable

yttrium carbonate stock solution.[1] For radioactive separation, a solution containing ⁹⁰Sr
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and its daughter ⁹⁰Y is used. The concentration of yttrium is typically in the range of

4x10⁻⁵ mol/L and strontium at 1x10⁻⁶ mol/L.[1]

Adjust the pH of the aqueous phase to the desired level (e.g., 13.0-13.5) using NaOH or

HCl.[1]

Preparation of Organic Phase:

Prepare a 0.001 M solution of the extracting agent (8-HQ or 2,3-DHN) in the chosen

organic solvent (BuAc or 2-nitrotoluene).[1]

Solvent Extraction:

Mix equal volumes of the aqueous and organic phases in a separation funnel.

Shake vigorously for 10 minutes to ensure complete equilibrium.[1]

Allow the phases to separate.

Analysis:

Take aliquots from both the aqueous and organic phases.

Determine the concentration of yttrium and strontium in each phase. For radioactive

samples, use a liquid scintillation counter or Cherenkov counting.[1]

Calculate the distribution ratio (D) and the separation factor (SF) using the formulas below.

Calculations:

Distribution Ratio (D): D = [M]org / [M]aq

Where [M]org is the concentration of the metal in the organic phase and [M]aq is the

concentration in the aqueous phase.

Separation Factor (SF): SF = DY / DSr

Where DY is the distribution ratio of yttrium and DSr is the distribution ratio of strontium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.rad-proceedings.org/papers/RadProc.2021.06.pdf
https://www.rad-proceedings.org/papers/RadProc.2021.06.pdf
https://www.rad-proceedings.org/papers/RadProc.2021.06.pdf
https://www.rad-proceedings.org/papers/RadProc.2021.06.pdf
https://www.rad-proceedings.org/papers/RadProc.2021.06.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Precipitation of Yttrium from Carbonate
Solution
This protocol outlines a method for the recovery of yttrium from a carbonate solution by

precipitation.[5]

Objective: To precipitate yttrium from a carbonate solution for further purification or recovery.

Materials:

Yttrium-rich carbonate solution

Oxalic acid

Hydrochloric acid (HCl)

Procedure:

Acidification:

Take the yttrium-containing carbonate filtrate.

Acidify the solution with hydrochloric acid.

Precipitation:

Add oxalic acid to the acidified solution to precipitate yttrium oxalate.

Recovery:

Centrifuge or filter the solution to collect the yttrium oxalate precipitate.

The precipitate can be further processed, for example, by calcination to form yttrium oxide.

Data Presentation
The following tables summarize quantitative data from solvent extraction experiments for the

separation of yttrium and strontium.
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Table 1: Distribution Ratios (D) and Separation Factors (SF) for Y/Sr Separation.[1]

Organic
Solvent

Extractant pH DY DSr SF (DY/DSr)

2-nitrotoluene
8-HQ/2,3-

DHN
13.5 3.9 ~0.02 195

Butyl Acetate
8-HQ/2,3-

DHN
13.5 - -

Increases

with pH

Note: Specific values for Butyl Acetate were not provided in the source material, only the trend.

Visualizations
The following diagrams illustrate the experimental workflows described in the protocols.
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Aqueous Phase Preparation

Organic Phase Preparation

Extraction and Analysis
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Caption: Workflow for ⁹⁰Y/⁹⁰Sr Separation by Solvent Extraction.
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Yttrium Precipitation Protocol

Start with Yttrium-rich
Carbonate Solution

Acidify with HCl

Add Oxalic Acid

Precipitation of Yttrium Oxalate

Collect Precipitate
(Centrifugation/Filtration)
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Caption: Workflow for Yttrium Precipitation from Carbonate Solution.
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Applications in Drug Development
The primary application of high-purity ⁹⁰Y in drug development is for the labeling of monoclonal

antibodies (mAbs) and peptides for targeted radionuclide therapy.[2][6] The absence of the

long-lived ⁹⁰Sr impurity is critical for patient safety. The described separation methods, which

can be integrated into ⁹⁰Sr/⁹⁰Y generator systems, provide a reliable source of no-carrier-added

⁹⁰Y suitable for these advanced therapeutic applications.[2][7] The choice of separation

technique will depend on the required scale, purity, and the specific chemical form of yttrium

needed for subsequent radiolabeling procedures.

Safety Precautions
Working with radioactive materials such as ⁹⁰Sr and ⁹⁰Y requires strict adherence to radiation

safety protocols. All manipulations should be carried out in a properly shielded facility (e.g., a

hot cell or a glove box) by trained personnel. Appropriate personal protective equipment (PPE),

including gloves and lab coats, must be worn. Radiation monitoring devices should be used to

track exposure. All waste generated must be disposed of according to institutional and

regulatory guidelines for radioactive waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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